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Compound of Interest

Compound Name: Propyl pivalate
CAS No.: 5129-35-1
Cat. No.: B1266646
- 7

This document serves as an in-depth technical guide on propyl pivalate, designed for
researchers, scientists, and professionals in the field of drug development. It moves beyond a
standard Material Safety Data Sheet (MSDS) to provide a foundational understanding of the
compound's properties, hazards, and handling protocols, grounded in the principles of chemical
causality and laboratory best practices. The objective is to empower scientific professionals to
work with propyl pivalate safely and effectively, fully aware of its chemical nature and potential
applications.

Section 1: Chemical Identity and Physicochemical
Properties

Propyl pivalate, systematically known as propyl 2,2-dimethylpropanoate, is the ester formed
from pivalic acid and n-propanol.[1] Its most notable structural feature is the sterically hindered
tert-butyl group attached to the carbonyl carbon. This bulkiness is not merely a structural
curiosity; it is the primary determinant of the compound's chemical reactivity and stability,
particularly its marked resistance to hydrolysis compared to less hindered esters.[2] This
stability is a key attribute leveraged in advanced organic synthesis and pharmaceutical
development.

A summary of its core physicochemical properties is presented below. Understanding these
parameters is the first step in designing safe experimental and storage protocols.
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Property Value Source

IUPAC Name propyl 2,2-dimethylpropanoate = PubChem[1]

n-Propyl pivalate, Pivalic acid
Synonyms PubChem[1]
propyl ester

CAS Number 5129-35-1 PubChem[1]

Molecular Formula CsH1602 PubChem[1]

Molecular Weight 144.21 g/mol PubChem[1]
Appearance Colorless liquid (presumed) General Ester Properties
Topological Polar Surface Area  26.3 A2 PubChem

Structural Representation

The chemical structure of propyl pivalate is fundamental to understanding its behavior.

Caption: Chemical structure of propyl pivalate (CsH1602).

Section 2: GHS Hazard Identification and
Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), propyl pivalate is classified as a hazardous substance.[1] The identified hazards
necessitate rigorous adherence to safety protocols to mitigate risks of fire, and skin, eye, and
respiratory irritation.
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GHS Classification Hazard Class Hazard Code Hazard Statement

Flammable liquid and

Physical Hazard Flammable liquids H226
vapor

Skin N
Health Hazard o H315 Causes skin irritation

corrosion/irritation

Serious eye Causes serious eye
Health Hazard S H319 S

damage/eye irritation irritation

Specific target organ ]
o _ May cause respiratory
Health Hazard toxicity — single H335 T
irritation
exposure

Source: ECHA C&L Inventory[1]
GHS Pictograms:
o Flame (GHS02): Represents the flammable hazard (H226).

o Exclamation Mark (GHSO07): Represents skin irritation (H315), eye irritation (H319), and
respiratory irritation (H335).

Understanding these classifications is hon-negotiable for anyone handling this chemical. The
flammability dictates storage and handling environments, while the health hazards determine
the required level of personal protective equipment (PPE).

Section 3: Protocols for Safe Handling and Storage

The hazards identified in Section 2 directly inform the required procedures for handling and
storage. The primary goals are to prevent ignition of flammable vapors and to avoid personal
contact.

Handling Protocols

o Work Area: All work must be conducted in a well-ventilated area, preferably within a certified
chemical fume hood to manage vapor inhalation risks (H335).
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Ignition Source Control: Propyl pivalate is a flammable liquid.[1] Keep the compound away
from all sources of ignition, including open flames, hot surfaces, and sparks.[3][4] "No
smoking" policies must be strictly enforced in the vicinity.[5]

Electrostatic Discharge: Take precautionary measures against static discharge, which can
ignite flammable vapors.[5][6] Ensure that all containers and receiving equipment are
properly grounded and bonded.[6] Use non-sparking tools for all operations involving the
transfer of this material.[7]

Personal Contact: Avoid all direct contact with the skin and eyes.[6] Do not breathe vapors or
mists.[6][8]

Storage Protocols

Container: Store in the original, tightly sealed container to prevent the escape of vapors and
contamination.[6][8][9]

Location: Keep containers in a cool, dry, and well-ventilated place.[3][7][9] The storage area
should be designated for flammable liquids.

Incompatible Materials: Store away from incompatible materials, particularly strong oxidizing
agents, acids, and bases, which could initiate a hazardous reaction.[9]

Integrity: Regularly inspect containers for leaks or damage.[9]

© 2026 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.benchchem.com/product/b1266646?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/n-Propyl-pivalate
https://www.fishersci.com/store/msds?partNumber=AC385520500&countryCode=US&language=en
https://www.thegoodscentscompany.com/data/rw1049881.html
http://mu-intel.com/upload/msds/20130816043847.pdf
http://mu-intel.com/upload/msds/20130816043847.pdf
https://www.carlroth.com/medias/SDB-28K1-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNjQwMTN8YXBwbGljYXRpb24vcGRmfGFEY3dMMmd5TkM4NU1UZzFORFEwT0RJek1EY3dMMU5FUWw4eU9Fc3hYMEZWWDBWT0xuQmtaZ3xmNmM5OTkzMDAyYWJjZjBjYTFhNTA4ODA0NGVmMWIwMGYwZTY3YTVjZjZhNmE2OWRlNGY4ODIzOWM4NGZmMGZi
https://www.carlroth.com/medias/SDB-28K1-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNjQwMTN8YXBwbGljYXRpb24vcGRmfGFEY3dMMmd5TkM4NU1UZzFORFEwT0RJek1EY3dMMU5FUWw4eU9Fc3hYMEZWWDBWT0xuQmtaZ3xmNmM5OTkzMDAyYWJjZjBjYTFhNTA4ODA0NGVmMWIwMGYwZTY3YTVjZjZhNmE2OWRlNGY4ODIzOWM4NGZmMGZi
https://www.chemicalbook.com/msds/propyl-isovalerate.pdf
https://www.carlroth.com/medias/SDB-28K1-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNjQwMTN8YXBwbGljYXRpb24vcGRmfGFEY3dMMmd5TkM4NU1UZzFORFEwT0RJek1EY3dMMU5FUWw4eU9Fc3hYMEZWWDBWT0xuQmtaZ3xmNmM5OTkzMDAyYWJjZjBjYTFhNTA4ODA0NGVmMWIwMGYwZTY3YTVjZjZhNmE2OWRlNGY4ODIzOWM4NGZmMGZi
https://www.carlroth.com/medias/SDB-28K1-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNjQwMTN8YXBwbGljYXRpb24vcGRmfGFEY3dMMmd5TkM4NU1UZzFORFEwT0RJek1EY3dMMU5FUWw4eU9Fc3hYMEZWWDBWT0xuQmtaZ3xmNmM5OTkzMDAyYWJjZjBjYTFhNTA4ODA0NGVmMWIwMGYwZTY3YTVjZjZhNmE2OWRlNGY4ODIzOWM4NGZmMGZi
https://www.sigmaaldrich.com/TW/zh/sds/sial/phl82542
https://www.carlroth.com/medias/SDB-28K1-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNjQwMTN8YXBwbGljYXRpb24vcGRmfGFEY3dMMmd5TkM4NU1UZzFORFEwT0RJek1EY3dMMU5FUWw4eU9Fc3hYMEZWWDBWT0xuQmtaZ3xmNmM5OTkzMDAyYWJjZjBjYTFhNTA4ODA0NGVmMWIwMGYwZTY3YTVjZjZhNmE2OWRlNGY4ODIzOWM4NGZmMGZi
https://www.sigmaaldrich.com/TW/zh/sds/sial/phl82542
https://datasheets.scbt.com/sc-250736.pdf
https://www.fishersci.com/store/msds?partNumber=AC385520500&countryCode=US&language=en
https://www.chemicalbook.com/msds/propyl-isovalerate.pdf
https://datasheets.scbt.com/sc-250736.pdf
https://datasheets.scbt.com/sc-250736.pdf
https://datasheets.scbt.com/sc-250736.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266646?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Preparation Phase

[Review MSDS & SOPS}

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

i

Verify Fume Hood Operation
& Clear of Ignition Sources

Handling Phase
Ground/Bond Container
and Receiving Equipment
Transfer Chemical
(Use Non-Sparking Tools)

i

Securely Seal All Containers
Immediately After Use

Post-Handling Phase

[Decontaminate Work Area]

Dispose of Waste in
Labeled Flammable Waste Container

Remove PPE and
Wash Hands Thoroughly
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Exposure Event Occurs

What is the route of exposure?
Inhalation
Inhalation

[Move to Fresh AiD Gemove Contaminated Clothinga C:Iusfrcl) F{S;\,i\::rt:gatej [DRom;%'_vrl?#;thC:Xﬁ;ig

l

Seek Medical Attention
if symptoms persist

Ingestion

Skin Contact Eye Contact

Seek Immediate
Medical Attention

Seek Immediate
Medical Attention

Wash Area with
Soap and Water

Seek Medical Attention
for severe irritation

Click to download full resolution via product page

Caption: Decision tree for first-aid response to propyl pivalate exposure.

Section 6: Synthesis and Chemical Reactivity
Laboratory Synthesis

A standard and efficient method for preparing propyl pivalate is through Fischer-Speier
esterification. This acid-catalyzed reaction involves refluxing pivalic acid with n-propanol in the
presence of a strong acid catalyst, such as sulfuric acid or phosphoric acid. [10] Reaction:
(CH3)3sCCOOH + CH3CH2CH20H = (CH3)sCCOOCH2CH2CHs + Hz20 (in the presence of H™)
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The equilibrium is typically driven towards the product (the ester) by removing water as it is
formed, often using a Dean-Stark apparatus.

Key Reactivity Insights

The defining characteristic of the pivalate ester is its exceptional stability towards hydrolysis.
The steric hindrance provided by the large tert-butyl group effectively shields the electrophilic
carbonyl carbon from nucleophilic attack by water or hydroxide ions. [2]This makes the pivaloyl
(Piv) group an excellent choice as a robust protecting group for alcohols in complex multi-step
organic syntheses. [2]It can withstand a wide range of reaction conditions that would cleave
simpler esters like acetates or benzoates.

Section 7: Relevance and Applications in Drug
Development

The unique properties of the pivalate moiety, especially its steric bulk and hydrolytic stability,
are of significant interest to drug development professionals.

e Prodrug Design: The pivalate ester can be used as a promoiety in prodrug design. A
therapeutically active compound containing a hydroxyl group can be esterified with pivalic
acid. This modification can enhance the parent drug's lipophilicity, which may improve its
absorption, distribution, metabolism, and excretion (ADME) profile. For instance, increased
lipophilicity can facilitate passage through cell membranes or the blood-brain barrier.

o Controlled Release: Once absorbed, the pivalate prodrug must be cleaved by esterase
enzymes in the body to release the active parent drug. While pivalate esters are resistant to
simple chemical hydrolysis, they can be slowly cleaved enzymatically. This slow cleavage
can prolong the drug's duration of action, reducing dosing frequency and improving patient
compliance. [11]The design of such a system requires a careful balance; the prodrug must
be stable enough to reach its target but labile enough to be cleaved at a therapeutically
effective rate.

The use of propyl pivalate itself is less common than the incorporation of the pivaloyl group
onto a more complex drug molecule. However, studying simple pivalate esters like propyl
pivalate provides crucial baseline data on the stability, reactivity, and metabolic fate of this
important functional group, informing more complex drug design strategies. [12][13]
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Conclusion

Propyl pivalate is a valuable chemical for synthetic and research applications, but its handling
demands a comprehensive understanding of its hazards. It is a flammable liquid that can cause
significant skin, eye, and respiratory irritation. Strict adherence to protocols for handling,
storage, and personal protection is paramount to ensuring laboratory safety. For drug
development professionals, the pivalate functional group offers a strategic tool for creating
robust protecting groups and designing effective prodrugs. By respecting its properties and
adhering to the principles outlined in this guide, researchers can utilize this compound with
confidence and safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Propyl Pivalate: A Comprehensive Technical Guide to
Safe Handling and Application]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266646#propyl-pivalate-material-safety-data-sheet-
msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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